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Compound of Interest

Compound Name: Potassium chromate

Cat. No.: B148093

For researchers, scientists, and drug development professionals, a precise understanding of
the solubility of chemical compounds is paramount. This guide provides a detailed comparison
of the aqueous solubility of two closely related inorganic compounds, potassium chromate
(K2CrOa4) and potassium dichromate (K2Cr207), supported by experimental data and protocols.

Potassium chromate, a yellow crystalline solid, and potassium dichromate, an orange-red
crystalline solid, are both widely utilized in various industrial and laboratory settings. While
structurally similar, their solubility in water exhibits notable differences, a critical factor in their
respective applications. Generally, potassium chromate is significantly more soluble in water
than potassium dichromate, especially at lower temperatures.

Quantitative Solubility Data

The following table summarizes the aqueous solubility of potassium chromate and potassium
dichromate at various temperatures. The data, compiled from various scientific sources, is
presented in grams of solute per 100 milliliters of water ( g/100 mL).
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Potassium Chromate Potassium Dichromate

Temperature (°C) (K2CrOa) Solubility ( g/100 (K2Cr207) Solubility ( g/100
mL) mL)

0 56.3[1] 4.9[2][3]

10 60.0[1]

20 62.9[4], 63.7[1] 12[2], 13[5]

25 65.0[4]

40 67.8[1]

60 70.1[1]

100 79.2[1][41[6][7] 102[2][3]

The Chromate-Dichromate Equilibrium

The difference in solubility and the characteristic colors of their aqueous solutions are
intrinsically linked to the chemical equilibrium that exists between the chromate (CrO42~) and
dichromate (Cr20727) ions. This equilibrium is highly dependent on the pH of the solution.

In acidic conditions, the yellow chromate ions combine to form the orange-red dichromate ions.
Conversely, in alkaline (basic) conditions, the equilibrium shifts back towards the formation of
chromate ions.[8][9][10][11] The governing chemical equation for this equilibrium is:

2CrO42-(aq) + 2H*(aq) = Cr2072(aq) + H20(1)[8][9]

This equilibrium dynamic can influence the perceived solubility, as the speciation of the
chromium ions in solution changes with pH.
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Caption: The reversible equilibrium between chromate and dichromate ions is governed by pH.

Experimental Protocol for Determining Solubility

The following is a generalized experimental methodology for determining the solubility of
inorganic salts like potassium chromate and potassium dichromate as a function of
temperature.

Objective:

To determine the solubility of a given salt in water at various temperatures and to construct a
solubility curve.

Materials and Equipment:

o Potassium chromate or potassium dichromate

¢ Distilled water
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o Beakers

e Graduated cylinders

e Heating plate with magnetic stirring capabilities

o Thermometer or temperature probe

e Analytical balance

» Evaporating dish

e Drying oven

Filtration apparatus (funnel, filter paper)

Experimental Workflow:
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Experimental Workflow for Solubility Determination

Prepare a nearly saturated
solution at a specific temperature.

Stir the solution at a constant
temperature for an extended period
to ensure saturation.

Separate the saturated solution
from the excess solid solute
(e.g., by filtration).

Accurately weigh a known
volume of the clear
saturated solution.

Evaporate the solvent (water)

from the weighed solution
(e.g., in a drying oven).

Weigh the remaining dry
solid (the solute).

Calculate the solubility in
grams per 100 mL of water.

Repeat the entire process -
at different temperatures.

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of salt solubility.

Procedure:

* Preparation of Saturated Solution: Add an excess amount of the salt (either potassium
chromate or potassium dichromate) to a known volume of distilled water in a beaker.

« Equilibration: Place the beaker on a heating plate with a magnetic stirrer. Heat the solution to
the desired temperature and maintain this temperature while stirring continuously. Allow the
solution to stir for a sufficient amount of time (e.g., 1-2 hours) to ensure that the solution is

saturated.
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o Sample Collection: Once equilibrium is reached, turn off the stirrer and allow the excess solid
to settle. Carefully decant or filter a known volume of the clear supernatant (the saturated
solution) into a pre-weighed evaporating dish.

o Solvent Evaporation: Place the evaporating dish in a drying oven set to a temperature
slightly above the boiling point of water (e.g., 110-120°C) until all the water has evaporated.

o Mass Determination: Allow the evaporating dish to cool to room temperature in a desiccator
to prevent moisture absorption, and then weigh it accurately. The difference between this
mass and the initial mass of the empty dish gives the mass of the dissolved salt.

» Calculation of Solubility: Calculate the solubility using the following formula: Solubility ( g/100
mL) = (Mass of dissolved salt / Volume of saturated solution collected) x 100

o Repeat for Different Temperatures: Repeat this procedure for a range of different
temperatures to generate a solubility curve.

This comprehensive guide provides the necessary data and protocols for understanding and
experimentally verifying the solubility differences between potassium chromate and
potassium dichromate, essential knowledge for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b148093#differences-in-solubility-
between-potassium-chromate-and-potassium-dichromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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